![molecular formula C12H12BrN5OS B14810512 (4E)-4-[2-(3-bromo-4-methylphenyl)hydrazinylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide](/img/structure/B14810512.png)
(4E)-4-[2-(3-bromo-4-methylphenyl)hydrazinylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide
Description
4-[(3-bromo-4-methylphenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide is a complex organic compound with a unique structure that includes a pyrazole ring, a hydrazone group, and a brominated phenyl ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-[(3-bromo-4-methylphenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide typically involves the reaction of 3-bromo-4-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then reacted with 3-methyl-1-phenyl-2-pyrazolin-5-one under acidic conditions to yield the final product .
Industrial Production Methods:
Properties
Molecular Formula |
C12H12BrN5OS |
|---|---|
Molecular Weight |
354.23 g/mol |
IUPAC Name |
4-[(3-bromo-4-methylphenyl)diazenyl]-5-methyl-3-oxo-1H-pyrazole-2-carbothioamide |
InChI |
InChI=1S/C12H12BrN5OS/c1-6-3-4-8(5-9(6)13)15-16-10-7(2)17-18(11(10)19)12(14)20/h3-5,17H,1-2H3,(H2,14,20) |
InChI Key |
BVCLXHPIIIDYTO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)N=NC2=C(NN(C2=O)C(=S)N)C)Br |
Origin of Product |
United States |
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